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Introduction

Ovalbumin (OVA) and its derived peptides are invaluable tools in immunological research,
serving as model antigens to study T cell activation, differentiation, and effector functions. The
OVA-T4 peptide (SIITFEKL) is a variant of the immunodominant SIINFEKL (N4) peptide
recognized by OT-1 CD8+ T cells. The T4 peptide exhibits a lower affinity for the T cell receptor
(TCR), making it a critical reagent for investigating the impact of antigen affinity on T cell
signaling and responses.[1][2] These studies are fundamental for understanding immune
responses to pathogens and tumors, as well as for the development of vaccines and
immunotherapies.

This document provides detailed protocols for the in vitro stimulation of murine splenocytes with
the OVA-T4 peptide. It covers splenocyte isolation, cell culture, peptide stimulation, and
subsequent analysis of T cell activation and function through proliferation assays, cytokine
analysis, and flow cytometry. Additionally, it includes a summary of expected quantitative data
and a visualization of the underlying signaling pathways.
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Data Presentation

The following tables summarize representative quantitative data that can be expected from the
described experimental protocols. These values are illustrative and can vary based on
experimental conditions, mouse strain, and reagent sources.

Table 1: T Cell Proliferation in Response to OVA Peptides

. . Concentration Proliferation Index o
Peptide Stimulant % Divided Cells
(ng/mL) (CFSE)
Unstimulated Control 0 1.0 <1%
OVA-N4 (SIINFEKL) 1 45105 85 + 5%
OVA-T4 (SIITFEKL) 1 22+0.3 40 £ 8%
PMA/lonomycin 0.05/0.5 50+04 > 95%

Table 2: Cytokine Production by Splenocytes Stimulated with OVA Peptides

Peptide Concentration
. IFN-y (pg/mL) TNF-a (pg/mL)  IL-2 (pg/mL)

Stimulant (ng/mL)
Unstimulated

<50 <20 <20
Control
OVA-N4

2500 + 300 800 + 150 1200 + 200
(SIINFEKL)
OVA-T4

900 + 200 300 =100 500 =120
(SIITFEKL)
PMA/lonomycin 0.05/0.5 > 5000 > 2000 > 3000

Table 3: Expression of Activation Markers on CD8+ T Cells
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] ] Concentration % CD69+ of CD8+ T % CD25+ of CD8+ T
Peptide Stimulant
(ng/mL) cells cells
Unstimulated Control 0 <2% <1%
OVA-N4 (SIINFEKL) 1 75+ 10% 60 + 8%
OVA-T4 (SIITFEKL) 1 35+ 7% 25 + 5%
PMA/lonomycin 0.05/0.5 > 90% > 85%

Experimental Protocols
Isolation of Murine Splenocytes

This protocol describes the preparation of a single-cell suspension of splenocytes from a

mouse spleen.
Materials:

70% Ethanol

» Sterile Phosphate-Buffered Saline (PBS)

e RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-
Streptomycin, and 50 uM 2-mercaptoethanol (complete RPMI).

e 70 um cell strainer

o Sterile petri dish

e Syringe plunger

Procedure:

o Euthanize the mouse using a CO2 chamber followed by cervical dislocation.

e Spray the mouse abdomen with 70% ethanol to sterilize the area.
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» Make a small incision in the skin and peel it back to expose the abdominal wall. Make a
second incision in the abdominal wall to expose the peritoneal cavity.

o Carefully remove the spleen and place it in a petri dish containing 5 mL of sterile PBS.
e Place a 70 pum cell strainer over a 50 mL conical tube.
o Transfer the spleen to the cell strainer.

o Gently mash the spleen through the strainer using the plunger of a 3 mL syringe, while
rinsing the strainer with complete RPMI.

o Centrifuge the cell suspension at 300 x g for 10 minutes.

e Discard the supernatant and resuspend the cell pellet in 5 mL of ACK lysis buffer (if red
blood cell lysis is required) for 5 minutes at room temperature.

e Add 10 mL of complete RPMI to stop the lysis and centrifuge again.

» Resuspend the cell pellet in complete RPMI and perform a cell count using a hemocytometer
or an automated cell counter.

o Adjust the cell concentration to 5 x 10”6 cells/mL in complete RPMI.[3]

In Vitro Stimulation with OVA-T4 Peptide

This protocol details the stimulation of isolated splenocytes with the OVA-T4 peptide.

Materials:

Isolated splenocytes (5 x 1076 cells/mL)

OVA-T4 peptide (SIITFEKL) stock solution (1 mg/mL in sterile water or DMSO)

Complete RPMI medium

48-well or 96-well cell culture plates[3][4]

Procedure:
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» Seed the splenocytes at a density of 5 x 1076 cells/mL in a 48-well plate (1 mL per well) or

96-well plate (200 uL per well).

Dilute the OVA-T4 peptide stock solution to the desired final concentration (e.g., 1-10
pg/mL) in complete RPMI.

Add the diluted peptide to the splenocyte cultures. Include appropriate controls:
o Unstimulated Control: Cells with medium only.

o Positive Control (High Affinity): Cells stimulated with OVA-N4 peptide (SIINFEKL) at the
same concentration.

o Positive Control (Antigen-Independent): Cells stimulated with PMA (50 ng/mL) and
lonomycin (500 ng/mL).

Incubate the plates at 37°C in a humidified incubator with 5% CO2. The incubation time will
vary depending on the downstream assay:

[¢]

Activation marker analysis: 24-48 hours.

[e]

Cytokine analysis (supernatant): 48-72 hours.

[e]

Proliferation assays (CFSE): 4-5 days.

o

Intracellular cytokine staining: 6-12 hours, with a protein transport inhibitor (e.g., Brefeldin
A) added for the last 4-6 hours.

Analysis of T Cell Responses

Materials:

Carboxyfluorescein succinimidyl ester (CFSE)

PBS

Complete RPMI

Flow cytometer
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Procedure:

Before stimulation, resuspend splenocytes at 1 x 1077 cells/mL in PBS.

e Add CFSE to a final concentration of 5 uM and incubate for 10 minutes at 37°C.

e Quench the staining by adding 5 volumes of ice-cold complete RPMI.

e Wash the cells twice with complete RPMI.

e Proceed with the In Vitro Stimulation protocol (Section 2.2).

o After 4-5 days of culture, harvest the cells and stain with fluorescently labeled antibodies
against T cell surface markers (e.g., CD3, CD8).

e Analyze the CFSE dilution in the CD8+ T cell population by flow cytometry.

Materials:

o ELISA kit for the cytokine of interest (e.g., IFN-y, TNF-q, IL-2)

o Cell culture supernatants

Procedure:

» After the desired stimulation period (e.g., 48-72 hours), centrifuge the culture plates at 300 x
g for 10 minutes.

o Carefully collect the supernatants and store them at -80°C until use.

» Perform the ELISA according to the manufacturer's instructions to quantify the concentration
of cytokines.

Materials:

o Fluorescently labeled antibodies against surface markers (e.g., CD3, CD4, CD8, CD69,
CD25)

o Fixation/Permeabilization buffer
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e Fluorescently labeled antibodies against intracellular cytokines (e.g., IFN-y, TNF-a)
» Protein transport inhibitor (e.g., Brefeldin A)

e Flow cytometer

Procedure:

o For intracellular cytokine staining, add a protein transport inhibitor to the cultures 4-6 hours
before harvesting.

e Harvest the cells and wash them with PBS containing 2% FBS.

« Stain for surface markers by incubating the cells with the antibody cocktail for 30 minutes on
ice.

¢ Wash the cells to remove unbound antibodies.

« If performing intracellular staining, fix and permeabilize the cells using a commercially
available kit according to the manufacturer's protocol.

« Stain for intracellular cytokines by incubating the cells with the respective antibodies for 30
minutes at room temperature.

e Wash the cells and resuspend them in FACS buffer.

e Acquire the data on a flow cytometer and analyze using appropriate software.

Visualizations
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Experimental Workflow for In Vitro Splenocyte Stimulation
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Caption: Experimental workflow for splenocyte stimulation.
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TCR Signaling Cascade upon OVA-T4 Peptide Presentation
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Caption: TCR signaling upon low-affinity peptide binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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